Cas no 473416-13-6 (1-Tert-Butyl 5-methyl 3-bromo-1H-indazole-1,5-dicarboxylate)

• Product Name: 1-Tert-Butyl 5-methyl 3-bromo-1H-indazole-1,5-dicarboxylate
• CAS No: 473416-13-6
• MF: C₁₄H₁₅BrN₂O₄
• MW: 355.183902978897
• CID: 2194560
• Update Time: 2023-08-07

1-Tert-Butyl 5-methyl 3-bromo-1H-indazole-1,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Tert-butyl 5-methyl 3-bromo-1h-indazole-1,5-dicarboxylate
• 1h-indazole-1,5-dicarboxylic acid,3-bromo-,1-(1,1-dimethylethyl) 5-methyl ester
• 1-Tert-Butyl 5-methyl 3-bromo-1H-indazole-1,5-dicarboxylate

• Inchi： 1S/C14H15BrN2O4/c1-14(2,3)21-13(19)17-10-6-5-8(12(18)20-4)7-9(10)11(15)16-17/h5-7H,1-4H3
• InChI Key： AIGUOBNVQXRKPE-UHFFFAOYSA-N
• SMILES： BrC1C2C=C(C(=O)OC)C=CC=2N(C(=O)OC(C)(C)C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 424
• Topological Polar Surface Area: 70.4